2-[(diethylamino)methyl]-3-(4-fluorophenyl)-4(3H)-quinazolinone

• IUPAC Name: 2-(diethylaminomethyl)-3-(4-fluorophenyl)quinazolin-4-one
• InChI: InChI=1S/C19H20FN3O/c1-3-22(4-2)13-18-21-17-8-6-5-7-16(17)19(24)23(18)15-11-9-14(20)10-12-15/h5-12H,3-4,13H2,1-2H3
• InChI Key: QCNOMLCPIMRENW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=NC2=CC=CC=C2C(=O)N1C3=CC=C(C=C3)F
• Molecular Formula: C19H20FN3O
• Molecular Weight: 325.4 g/mol

Description

2-[(diethylamino)methyl]-3-(4-fluorophenyl)-4(3H)-quinazolinone is a chemical compound that belongs to the quinazolinone class of compounds. It has been widely studied for its potential applications in scientific research, particularly in the field of pharmacology.

Mechanism of Action

The mechanism of action of 2-[(diethylamino)methyl]-3-(4-fluorophenyl)-4(3H)-quinazolinone involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of diseases. It has been shown to inhibit the activity of various kinases, including epidermal growth factor receptor (EGFR), platelet-derived growth factor receptor (PDGFR), and vascular endothelial growth factor receptor (VEGFR).
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(diethylamino)methyl]-3-(4-fluorophenyl)-4(3H)-quinazolinone in lab experiments include its potent activity, selectivity, and low toxicity. However, its limitations include its poor solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for the study of 2-[(diethylamino)methyl]-3-(4-fluorophenyl)-4(3H)-quinazolinone. These include:
1. Further optimization of its chemical structure to improve its potency and selectivity.
2. Investigation of its potential as a therapeutic agent for the treatment of other diseases, such as cardiovascular disease and metabolic disorders.
3. Development of new formulations to improve its solubility and bioavailability.
4. Investigation of its potential as a tool for studying the mechanisms of disease development and progression.
5. Exploration of its potential as a diagnostic tool for detecting diseases, such as cancer.

Synthesis Methods

The synthesis of 2-[(diethylamino)methyl]-3-(4-fluorophenyl)-4(3H)-quinazolinone involves the reaction of 4-fluoroaniline with diethyl malonate, followed by the addition of ethyl chloroformate and diethylamine. The resulting compound is then treated with acetic anhydride to yield the final product.

Scientific Research Applications

2-[(diethylamino)methyl]-3-(4-fluorophenyl)-4(3H)-quinazolinone has been extensively studied for its potential applications in scientific research, particularly in the field of pharmacology. It has been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurological disorders.